Cas no 898792-54-6 (3-(Piperidinomethyl)benzophenone)

• Product Name: 3-(Piperidinomethyl)benzophenone
• CAS No: 898792-54-6
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD03841950
• CID: 1948477
• Update Time: 2025-05-25

3-(Piperidinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-(PIPERIDINOMETHYL)BENZOPHENONE
• phenyl-[3-(1-piperidylmethyl)phenyl]methanone
• LogP
• phenyl-[3-(piperidin-1-ylmethyl)phenyl]methanone
• EHOP-016
• N4-(9-ETHYL-9H-CARBAZOL-3-YL)-N2-(3-MORPHOLIN-4-YL-PROPYL)-PYRIMIDINE-2,4-DIAMINE
• 3-(Piperidinomethyl)benzophenone

• MDL： MFCD03841950
• Inchi： 1S/C19H21NO/c21-19(17-9-3-1-4-10-17)18-11-7-8-16(14-18)15-20-12-5-2-6-13-20/h1,3-4,7-11,14H,2,5-6,12-13,15H2
• InChI Key： UCSZPHGBCMWTDM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 279.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 3.84140

Additional information on 3-(Piperidinomethyl)benzophenone

Professional Introduction to 3-(Piperidinomethyl)benzophenone (CAS No. 898792-54-6)

3-(Piperidinomethyl)benzophenone (CAS No. 898792-54-6) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its dual aromatic and heterocyclic structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The unique combination of a benzophenone core and a piperidine side chain imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 3-(piperidinomethyl)benzophenone facilitates its role as a key building block in synthesizing complex molecules. The benzophenone moiety, known for its UV-absorbing properties, is particularly useful in the formulation of photostable compounds. Meanwhile, the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. These attributes have positioned this compound as a promising candidate for further exploration in drug discovery programs.

In recent years, 3-(piperidinomethyl)benzophenone has been extensively studied for its potential applications in the development of small-molecule inhibitors. Research has demonstrated its efficacy in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in inflammatory diseases and cancer. The ability to fine-tune the pharmacophore through structural modifications offers a strategic advantage in designing targeted therapies.

The synthesis of 3-(piperidinomethyl)benzophenone involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzophenone-piperidine linkage efficiently. These synthetic methodologies not only ensure high yields but also allow for scalable production, making the compound accessible for industrial applications. The growing interest in green chemistry has further driven the development of sustainable synthetic routes for this valuable intermediate.

The pharmacological profile of 3-(piperidinomethyl)benzophenone has been a focal point of numerous preclinical studies. Researchers have investigated its interactions with biological targets, aiming to uncover novel therapeutic mechanisms. Preliminary findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating chronic diseases associated with oxidative stress. Additionally, its potential role in central nervous system disorders is under active investigation, with early studies indicating neuroprotective effects.

The chemical stability and photophysical properties of 3-(piperidinomethyl)benzophenone make it an attractive candidate for applications beyond pharmaceuticals. In material science, this compound has been explored as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently. The integration of such molecules into advanced materials could lead to innovations in display technologies and renewable energy solutions.

The regulatory landscape for 3-(piperidinomethyl)benzophenone is favorable for research and development purposes. As an intermediate compound, it falls under general chemical regulations that prioritize safety and environmental considerations without imposing unnecessary restrictions on scientific exploration. This regulatory clarity encourages academic institutions and pharmaceutical companies to incorporate this compound into their research portfolios, fostering innovation in drug discovery and material science.

In conclusion, 3-(piperidinomethyl)benzophenone (CAS No. 898792-54-6) represents a versatile and promising compound with significant implications across multiple scientific disciplines. Its unique structural features, coupled with its synthetic accessibility and pharmacological potential, make it a cornerstone in modern chemical research. As advancements continue to unfold in medicinal chemistry and materials science, the role of this compound is expected to expand, driving new discoveries and applications that benefit society.